4-methyl-3-[(methylsulfonyl)amino]-N-[4-(1-piperidinyl)benzyl]benzamide

• IUPAC Name: 3-(methanesulfonamido)-4-methyl-N-[(4-piperidin-1-ylphenyl)methyl]benzamide
• InChI: InChI=1S/C21H27N3O3S/c1-16-6-9-18(14-20(16)23-28(2,26)27)21(25)22-15-17-7-10-19(11-8-17)24-12-4-3-5-13-24/h6-11,14,23H,3-5,12-13,15H2,1-2H3,(H,22,25)
• InChI Key: XUHUTUQRKOITQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCC2=CC=C(C=C2)N3CCCCC3)NS(=O)(=O)C
• Molecular Formula: C21H27N3O3S
• Molecular Weight: 401.5 g/mol

Description

4-methyl-3-[(methylsulfonyl)amino]-N-[4-(1-piperidinyl)benzyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as MSAPB and is a member of the benzamide family of compounds. MSAPB is a potent and selective antagonist of the dopamine D3 receptor, which is a G protein-coupled receptor that is involved in the regulation of various physiological processes.

Mechanism of Action

MSAPB functions as a selective antagonist of the dopamine D3 receptor. The dopamine D3 receptor is a G protein-coupled receptor that is involved in the regulation of various physiological processes. By blocking the activity of the dopamine D3 receptor, MSAPB can alter the activity of the dopamine system, which can have downstream effects on various physiological processes.
Biochemical and Physiological Effects:
MSAPB has been shown to have a number of biochemical and physiological effects. In particular, MSAPB has been shown to alter the activity of the dopamine system, which can have downstream effects on various physiological processes. For example, MSAPB has been shown to alter reward processing and addiction-related behaviors in animal models.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using MSAPB in lab experiments is its selectivity for the dopamine D3 receptor. This allows researchers to specifically target this receptor and study its role in various physiological processes. However, one limitation of using MSAPB is that it is not a widely available compound, which can make it difficult to obtain for some researchers.

Future Directions

There are a number of potential future directions for research on MSAPB. One area of interest is in the study of the role of the dopamine D3 receptor in addiction-related behaviors. MSAPB has been shown to alter these behaviors in animal models, and further research could help to elucidate the mechanisms underlying these effects. Additionally, there is potential for the development of MSAPB as a therapeutic agent for the treatment of addiction and other disorders related to dopamine dysregulation.

Scientific Research Applications

MSAPB has been extensively studied in the context of its potential applications in research. One of the primary areas of interest is in the study of the dopamine D3 receptor. The dopamine D3 receptor has been implicated in a number of physiological processes, including reward, addiction, and movement control. As such, MSAPB has been used as a tool to study the role of the dopamine D3 receptor in these processes.